Cas no 2113-68-0 (4-Biphenylsulfonic acid)

• Product name: 4-Biphenylsulfonic acid
• CAS No: 2113-68-0
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• MDL: MFCD09263288
• CID: 42482
• PubChem ID: 16673

4-Biphenylsulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Biphenylsulfonic acid
• Biphenyl-4-sulfonic acid hydrate
• 4-biphenlysulfonic acid
• 4-phenylbenzenesulfonic acid
• p-Diphenylsulfonicacid
• 4-biphenylmonosulfonic acid
• 4-phenylbenzenesulfonyl acid
• 4-Sulfobiphenyl
• biphenyl-4-sulfonic acid
• biphenyl-4-sulphonic acid
• p-Biphenylsulfonic acid
• NSC158280
• SCHEMBL34718
• p-Diphenylsulfonic acid
• [1,1'-Biphenyl]-4-sulfonic acid
• NSC 158280
• 4-Biphenylsuifonic acid
• MFCD00014733
• VS-13150
• DTXSID5062186
• CAA11368
• FT-0617686
• CS-0449861
• 2113-68-0
• [1,1'-BIPHENYL]-4-SULFONIC ACID (CONTAINS 10% WATER)
• AKOS015840401
• 4-Biphenyl sulfonic acid
• NCIOpen2_004725
• [1,1'-BIPHENYL]-4-SULFONATE
• 4-Hydroxybiphenyl-O-sulfonic acid
• NSC-158280
• (1,1'-Biphenyl)-4-sulfonic acid
• 4-biphenylsulfonic?acid
• [1,1'-Biphenyl]-4-sulfonicacid
• VWZ
• HBPSA
• DB-045494
• 4-Biphenylsulfonic acid (8CI)
• DTXCID4036431
• 621-734-3

• MDL： MFCD09263288
• Inchi： InChI=1S/C12H10O3S/c13-16(14,15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H,13,14,15)
• InChI Key： XDTYUYVIGLIFCW-UHFFFAOYSA-N
• SMILES： O=S(C1=CC=C(C2=CC=CC=C2)C=C1)(O)=O
• BRN： 2107412

Computed Properties

• Exact Mass: 234.03500
• Monoisotopic Mass: 234.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Odorless white powder
• Density: 1.319
• Melting Point: 135-138°C
• Water Partition Coefficient: Soluble in water.
• PSA: 62.75000
• LogP: 3.68110
• Solubility: Soluble

4-Biphenylsulfonic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：8
• TSCA：Yes
• Risk Phrases：R36/37/38

4-Biphenylsulfonic acid Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters